ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate

• IUPAC Name: ethyl 4-chloro-3-[(Z)-3-chlorobut-2-enyl]-2-methylquinoline-6-carboxylate
• InChI: InChI=1S/C17H17Cl2NO2/c1-4-22-17(21)12-6-8-15-14(9-12)16(19)13(11(3)20-15)7-5-10(2)18/h5-6,8-9H,4,7H2,1-3H3/b10-5-
• InChI Key: YCPPVOWFLAYTJA-YHYXMXQVSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C(=C(N=C2C=C1)C)CC=C(C)Cl)Cl
• Isomeric SMILES: CCOC(=O)C1=CC2=C(C(=C(N=C2C=C1)C)C/C=C(/C)\Cl)Cl
• Molecular Formula: C17H17Cl2NO2
• Molecular Weight: 338.2 g/mol

Description

Ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate is a chemical compound that belongs to the quinoline family. It is commonly used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate can modulate the expression of various cytokines and chemokines involved in inflammation. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, it has been reported to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate in lab experiments is its potential therapeutic properties. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several potential future directions for research on ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate. One direction is to investigate its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Another direction is to optimize its anti-inflammatory and anti-tumor properties. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate involves the reaction of 4-chloro-3-hydroxyquinoline with 3-chloro-2-buten-1-ol in the presence of a base such as potassium carbonate. The resulting product is then esterified with ethyl chloroformate to yield the final compound.

Scientific Research Applications

Ethyl 4-chloro-3-(3-chloro-2-buten-1-yl)-2-methyl-6-quinolinecarboxylate has been extensively studied for its potential therapeutic properties. It has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.